1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine

• Molecular Formula: C10H20N4
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2-methyl-1-(3-propan-2-yl-1H-1,2,4-triazol-5-yl)butan-1-amine
• InChI: InChI=1S/C10H20N4/c1-5-7(4)8(11)10-12-9(6(2)3)13-14-10/h6-8H,5,11H2,1-4H3,(H,12,13,14)
• InChI Key: MLOFCLNNUVYJQN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C1=NC(=NN1)C(C)C)N

Description

1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine is a chemical compound that belongs to the class of triazoles Triazoles are five-membered ring structures containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine typically involves the reaction of 5-isopropyl-1H-1,2,4-triazole-3-amine with 2-methylbutan-1-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the process. The reaction conditions, such as temperature and pressure, are optimized to achieve the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as the required production volume, cost, and environmental considerations. The industrial production process is designed to be efficient and scalable, ensuring consistent quality and high yield of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, reduction may produce amines, and substitution may result in various substituted derivatives.

Scientific Research Applications

1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(5-Isopropyl-1h-1,2,4-triazol-3-yl)-2-methylbutan-1-amine can be compared with other similar compounds, such as:

1H-1,2,4-Triazole: A basic triazole structure with potential biological activities.

5-Isopropyl-1H-1,2,4-triazol-3-amine: A related compound with similar structural features.

4-(1-Phenyl-5-isopropyl-1H-1,2,4-triazole-3-yl)phenol:

The uniqueness of this compound lies in its specific structure and the resulting properties, which may offer advantages in certain applications compared to other similar compounds.